Cas no 1021208-67-2 (1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione)

• Product Name: 1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione
• CAS No: 1021208-67-2
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 5381442
• Update Time: 2025-06-28

1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-[3-(2-methylpropoxy)phenyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• 1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

• Inchi： 1S/C19H23N5O3/c1-12(2)11-27-14-7-5-6-13(10-14)23-8-9-24-15-16(20-18(23)24)21(3)19(26)22(4)17(15)25/h5-7,10,12H,8-9,11H2,1-4H3
• InChI Key： UTHWDNCQFYMEHU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C3C([H])=C([H])C([H])=C(C=3[H])OC([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

Introduction to 1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 1021208-67-2)

1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 1021208-67-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₉H₂₃N₅O₃, and it has a molecular weight of 365.41 g/mol.

The structure of 1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione is composed of a central imidazopurine core with specific substituents that contribute to its pharmacological properties. The presence of the 1,3-dimethyl groups and the 8-[3-(2-methylpropoxy)phenyl] substituent imparts unique chemical and biological characteristics to the molecule. These structural features are crucial for its interactions with biological targets and its potential therapeutic applications.

In recent years, 1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione has been the subject of extensive research due to its potential as a therapeutic agent. Studies have shown that this compound exhibits significant activity against various biological targets. For instance, it has been reported to have potent anti-inflammatory properties and may play a role in modulating immune responses. Additionally, preliminary studies suggest that it could have potential applications in the treatment of neurodegenerative diseases due to its ability to cross the blood-brain barrier and interact with specific receptors in the central nervous system.

The synthesis of 1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione involves a series of well-defined chemical reactions. The process typically begins with the formation of the imidazopurine core through a multistep synthesis involving condensation reactions and functional group modifications. The introduction of the 1,3-dimethyl groups and the 8-[3-(2-methylpropoxy)phenyl] substituent is achieved through selective substitution reactions under controlled conditions. The final product is purified using advanced chromatographic techniques to ensure high purity and consistency.

The pharmacological profile of 1,3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1H,2H,3H,4H,6H,7H，8H-imidazo[1，2-g]purine-2，4-dione has been extensively studied in both in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively inhibit the activity of specific enzymes involved in inflammatory pathways. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes and reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1，3-dimethyl-8-[3-(2-methylpropoxy)phenyl]-1， H， 2， H， 3， H， 4， H， 6， H， 7， H， 8， H-imidazo [1， 2-g] purine - 2 ， 4 - dione may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In vivo studies have further corroborated these findings. Animal models have shown that administration of 1， 3 - dimethyl - 8 - [3 - (methylpropoxy) phenyl] - 1 H ， 2 H ， 3 H ， 4 H ， 6 H ， 7 H ， 8 H - imidazo [1 ， 2 - g ] purine - 2 ， 4 - dione can significantly reduce inflammation and improve disease symptoms. These results are promising and warrant further investigation into its clinical applications.

Beyond its anti-inflammatory properties, 1 , 3 - dimethyl - 8 - [3 - (methylpropoxy) phenyl] - 1 H , 2 H , 3 H , 4 H , 6 H , 7 H , 8 H - imidazo [1 , 2 - g ] purine - 2 , 4 - dione has also shown potential in other therapeutic areas. For instance, studies have indicated that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 1 , 3 - dimethyl - 8 - [3 - (methylpropoxy) phenyl] - 1 H , 2 H , 3 H , 4 H ,6 H ,7 H ,8 H-imidazo[1 ,9-g ] purine-9,dione is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion,the compound CAS No . ( CAS No . ) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and neurodegenerative disorders . Its unique chemical structure, combined with its favorable pharmacological profile, makes it an attractive molecule for further research and development . Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and evaluate its potential for clinical use .